Cas no 1207015-52-8 (7-(4-methoxyphenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-(4-methoxyphenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1207015-52-8
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 5392979
• Update Time: 2025-06-13

7-(4-methoxyphenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-methoxyphenyl)-3-(2-oxo-2-pyrrolidin-1-ylethyl)thieno[3,2-d]pyrimidin-4-one
• 7-(4-methoxyphenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C19H19N3O3S/c1-25-14-6-4-13(5-7-14)15-11-26-18-17(15)20-12-22(19(18)24)10-16(23)21-8-2-3-9-21/h4-7,11-12H,2-3,8-10H2,1H3
• InChI Key： RYSVKBMVJXSATQ-UHFFFAOYSA-N
• SMILES： C1N(CC(=O)N2CCCC2)C(=O)C2SC=C(C3=CC=C(OC)C=C3)C=2N=1

Additional information on 7-(4-methoxyphenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

Research Brief on 7-(4-methoxyphenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1207015-52-8)

The compound 7-(4-methoxyphenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1207015-52-8) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This thienopyrimidinone derivative has garnered significant attention due to its potential therapeutic applications, particularly in the modulation of kinase activity and its role in targeted cancer therapies. Recent studies have explored its synthesis, pharmacological properties, and mechanistic pathways, providing valuable insights into its biological activity.

Recent research has focused on the compound's ability to selectively inhibit specific kinases involved in cell proliferation and survival. In vitro studies have demonstrated its efficacy in suppressing the activity of key oncogenic kinases, such as PI3K and mTOR, which are critical in the regulation of tumor growth and metastasis. The compound's unique structural features, including the 4-methoxyphenyl and pyrrolidinyl moieties, contribute to its high binding affinity and selectivity, making it a potential lead compound for further drug development.

One of the most notable findings from recent studies is the compound's favorable pharmacokinetic profile. Preclinical evaluations have shown that it exhibits good oral bioavailability and metabolic stability, which are essential for its potential use as an oral therapeutic agent. Additionally, its low toxicity profile in animal models suggests a promising safety window, further supporting its candidacy for clinical development. These attributes highlight its potential as a novel therapeutic agent for treating various malignancies.

Further investigations have explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups that enhance its inhibitory potency and selectivity. For instance, the presence of the 2-oxo-2-(pyrrolidin-1-yl)ethyl group has been shown to improve interaction with the ATP-binding site of target kinases, thereby enhancing its inhibitory effects. These findings provide a foundation for the rational design of next-generation derivatives with improved efficacy and reduced off-target effects.

In conclusion, 7-(4-methoxyphenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one represents a significant advancement in the field of kinase inhibitor research. Its potent biological activity, favorable pharmacokinetics, and low toxicity profile position it as a promising candidate for further preclinical and clinical evaluation. Future studies should focus on optimizing its structure for enhanced therapeutic efficacy and exploring its potential in combination therapies for cancer treatment.